1-(2-((1R,4S)-bicyclo[2.2.1]heptan-2-yl)ethoxy)-3-(4-(2-fluorophenyl)piperazin-1-yl)propan-2-ol dihydrochloride

• IUPAC Name: 1-[2-(2-bicyclo[2.2.1]heptanyl)ethoxy]-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol;dihydrochloride
• InChI: InChI=1S/C22H33FN2O2.2ClH/c23-21-3-1-2-4-22(21)25-10-8-24(9-11-25)15-20(26)16-27-12-7-19-14-17-5-6-18(19)13-17;;/h1-4,17-20,26H,5-16H2;2*1H
• InChI Key: JURIIURIRQKXRK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1CC2CCOCC(CN3CCN(CC3)C4=CC=CC=C4F)O.Cl.Cl
• Molecular Formula: C22H35Cl2FN2O2
• Molecular Weight: 449.4 g/mol

Description

1-(2-((1R,4S)-bicyclo[2.2.1]heptan-2-yl)ethoxy)-3-(4-(2-fluorophenyl)piperazin-1-yl)propan-2-ol dihydrochloride is a useful research compound. Its molecular formula is C22H35Cl2FN2O2 and its molecular weight is 449.43. The purity is usually 95%.
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Scientific Research Applications

Syntheses and Antagonist Activity

Research on structurally related compounds highlights their significance in exploring antagonistic activities against specific receptors. For example, compounds with similar complex bicyclic structures have been synthesized and evaluated for their 5-HT2 antagonist activity. These studies reveal the potential of such compounds in modulating serotonin receptors, which could have implications for treating various neurological and psychiatric disorders (Watanabe et al., 1992).

Dopamine Uptake Inhibition

Another area of research interest involves the inhibition of dopamine uptake, which is crucial for understanding and potentially treating disorders related to dopamine dysregulation, such as Parkinson's disease and certain types of addiction. Studies on compounds like GBR-12909, which share structural similarities with the queried compound, have focused on optimizing synthesis processes for better yields and environmental friendliness, suggesting a pathway for the large-scale production of similar compounds for research and therapeutic purposes (Ironside et al., 2002).

Anticancer Activity

The synthesis and evaluation of heterocyclic compounds related to the queried chemical structure have also been investigated for their potential anticancer activities. Such research endeavors aim to discover novel therapeutic agents by exploring the anticancer properties of newly synthesized compounds, including their molecular docking and in vitro activities against various cancer cell lines (Lv et al., 2019).

Antimicrobial and Antimalarial Activities

Further investigations into similar compounds have explored their antimicrobial and antimalarial activities. The synthesis of new derivatives and their subsequent evaluation against a range of microorganisms and Plasmodium species offer insights into the potential use of these compounds in combating infectious diseases (Bektaş et al., 2007), (Mendoza et al., 2011).